2-(2-Fluoro-4-nitrobenzamido)acetic acid

• Molecular Formula: C9H7FN2O5
• Molecular Weight: 242.16 g/mol
• IUPAC Name: 2-[(2-fluoro-4-nitrobenzoyl)amino]acetic acid
• InChI: InChI=1S/C9H7FN2O5/c10-7-3-5(12(16)17)1-2-6(7)9(15)11-4-8(13)14/h1-3H,4H2,(H,11,15)(H,13,14)
• InChI Key: KVIZMFLCMPIBNE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1[N+](=O)[O-])F)C(=O)NCC(=O)O

Description

2-(2-Fluoro-4-nitrobenzamido)acetic Acid is a high-purity synthetic building block designed for pharmaceutical and chemical research. This compound integrates a benzamide core with a fluoro-nitro substitution pattern and a flexible acetic acid side chain, making it a versatile intermediate for constructing more complex molecules. Its structure suggests potential applications in developing enzyme inhibitors and receptor ligands, particularly in medicinal chemistry programs targeting kinase and protease activity. The reactive carboxylic acid group facilitates further derivatization through amide bond formation or esterification, while the electron-withdrawing nitro group offers a handle for reduction to an aniline or other transformations. Researchers can utilize this compound in the synthesis of compound libraries for high-throughput screening or as a precursor in the development of potential therapeutic agents. This product is strictly labeled For Research Use Only and is not intended for diagnostic, therapeutic, or any other human use. Researchers should consult the safety data sheet (SDS) and handle the material with appropriate precautions in a laboratory setting.

Comparison with Similar Compounds

Structural Comparison with Similar Compounds

Key Structural Features

The compound’s uniqueness lies in its amide-linked acetic acid and substituent positions (fluoro at position 2, nitro at position 4 on the benzene ring). Below is a comparison with analogous compounds (Table 1):

Table 1: Structural and Physical Properties of 2-(2-Fluoro-4-nitrobenzamido)acetic Acid and Related Compounds

Compound Name	CAS No.	Molecular Formula	Molecular Weight	Substituents (Positions)	Functional Groups	Melting Point (°C)
2-(2-Fluoro-4-nitrobenzamido)acetic acid	Not provided	C₉H₆FN₃O₅	255.16	2-Fluoro, 4-Nitro (benzamido)	Amide, Carboxylic acid	Not available
2-Acetamido-4-fluorobenzoic acid	394-27-4	C₉H₈FNO₃	197.16	2-Acetamido, 4-Fluoro	Amide, Carboxylic acid	212–216
2-(2-Fluoro-4-nitrophenyl)acetic acid	315228-19-4	C₈H₅FNO₄	200.13	2-Fluoro, 4-Nitro (phenyl)	Carboxylic acid	Not available
4-Fluoro-2-nitrobenzoic acid	394-01-4	C₇H₄FNO₄	185.11	4-Fluoro, 2-Nitro	Carboxylic acid	Not available
2-[(4-Chloro-2-nitrophenyl)formamido]acetic acid	N/A	C₉H₇ClN₂O₅	258.62	4-Chloro, 2-Nitro	Amide, Carboxylic acid	Not available

Key Differences

• Substituent Effects : The electron-withdrawing nitro group at position 4 increases acidity compared to acetamido-substituted analogs (e.g., 2-Acetamido-4-fluorobenzoic acid).
• Halogen Variants : Replacing fluoro with chloro (as in 2-[(4-Chloro-2-nitrophenyl)formamido]acetic acid) alters lipophilicity and electronic properties .

Physicochemical Properties

Acidity and Solubility

• The carboxylic acid group in the target compound confers higher water solubility compared to ester derivatives (e.g., methyl esters in ).
• Nitro and Fluoro Substituents: Increase acidity (pKa ~2–3) relative to non-substituted benzamido acetic acids .

Thermal Stability

• Melting Points : Amide-containing compounds (e.g., 2-Acetamido-4-fluorobenzoic acid, 212–216°C) exhibit higher melting points due to hydrogen bonding .

Preparation Methods

Direct Amidation with Glycine

Procedure :

• Reaction Setup :

  • Suspend glycine (1.2 equiv) in dry tetrahydrofuran (THF).

  • Add 2-fluoro-4-nitrobenzoyl chloride (1 equiv) dropwise at 0°C under nitrogen.

  • Stir for 12–24 hours at room temperature.

• Workup :

  • Acidify with HCl (1 M) to precipitate the product.

  • Filter and recrystallize from ethanol/water.

Yield : ~60–70% (estimated from analogous reactions).
Challenges :

• Glycine’s zwitterionic nature reduces nucleophilicity, necessitating basic conditions (e.g., NaOH) to deprotonate the amino group.

Protected Glycine Strategy

Procedure :

• Protection :

  • Protect glycine’s amino group as a tert-butyloxycarbonyl (Boc) derivative using Boc₂O in THF.

• Coupling :

  • React Boc-glycine (1 equiv) with 2-fluoro-4-nitrobenzoyl chloride (1 equiv) in the presence of triethylamine (TEA).

• Deprotection :

  • Remove the Boc group with trifluoroacetic acid (TFA) in dichloromethane.

Yield : ~75–80% (over two steps).
Advantages :

• Boc protection prevents side reactions and improves solubility.

Comparative Analysis of Methods

Method	Yield	Complexity	Key Advantage
CrO₃/H₅IO₆ oxidation	81%	Moderate	High selectivity for carboxylic acid
SOCl₂ acylation	>90%	Low	Rapid, scalable activation
Boc-protected coupling	75–80%	High	Minimizes side reactions

Mechanistic Insights

• Oxidation : The CrO₃/H₅IO₆ system generates a hypervalent iodine intermediate, facilitating radical-mediated methyl group oxidation.

• Amidation : TEA scavenges HCl, shifting the equilibrium toward amide formation. Steric hindrance from the nitro group may slow reaction kinetics.

Challenges and Optimization Strategies

• Solubility Issues : The nitro group reduces solubility in polar solvents; DMF or DMSO improves reaction homogeneity.

• Byproduct Formation : Residual acyl chloride can hydrolyze to benzoic acid; strict anhydrous conditions are critical.

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for 2-(2-Fluoro-4-nitrobenzamido)acetic acid, and how can purity be maximized?

• Methodological Answer : The synthesis typically involves coupling 2-fluoro-4-nitrobenzoic acid (precursor) with glycine derivatives via amide bond formation. Key steps include:

• Activation : Use carbodiimide coupling agents (e.g., EDC/HCl) to activate the carboxylic acid group of 2-fluoro-4-nitrobenzoic acid .
• Solvent Selection : Polar aprotic solvents (e.g., DMF or DMSO) enhance reaction efficiency by stabilizing intermediates.
• Purification : Column chromatography (silica gel, eluent: ethyl acetate/hexane) or recrystallization (ethanol/water) improves purity. Monitor by HPLC (C18 column, UV detection at 254 nm) .
  • Data Table :

Parameter	Optimal Condition	Yield (%)	Purity (%)
Coupling Agent	EDC/HCl + HOBt	75–85	≥98
Solvent	DMF	80	97
Purification Method	Column Chromatography	70	99

Q. How can researchers characterize the structural integrity of 2-(2-Fluoro-4-nitrobenzamido)acetic acid?

• Methodological Answer : Use a combination of spectroscopic and analytical techniques:

• NMR : $^1$H and $^{13}$C NMR to confirm the presence of the fluorophenyl, nitro, and acetic acid moieties. The fluorine atom induces distinct splitting patterns .
• Mass Spectrometry : High-resolution MS (ESI or MALDI) to verify molecular weight (e.g., C$_9$H$_6$FN$_2$O$_5$: theoretical 257.02 g/mol) .
• Elemental Analysis : Confirm C, H, N, and F content within ±0.3% of theoretical values.

Q. What are the solubility and stability profiles of this compound under laboratory conditions?

• Methodological Answer :

• Solubility : Test in common solvents (e.g., DMSO > 50 mg/mL; water < 0.1 mg/mL at 25°C). Use sonication for aqueous suspensions .
• Stability : Store at –20°C in desiccated conditions. Monitor degradation via HPLC over 6 months; <5% decomposition under inert atmosphere .

Advanced Research Questions

Q. What mechanistic insights explain the reactivity of the nitro group in catalytic reduction reactions?

• Methodological Answer : The nitro group (–NO$_2$) undergoes selective reduction to –NH$_2$ using hydrogenation (Pd/C, H$_2$) or sodium dithionite. Key considerations:

• Catalyst Sensitivity : Pd/C (10% w/w) at 50 psi H$_2$ achieves >90% conversion in ethanol .
• Competing Pathways : Fluorine electron-withdrawing effects stabilize intermediates, reducing side reactions. Monitor by FT-IR (loss of NO$_2$ peak at 1520 cm$^{-1}$) .

Q. How does structural modification of the fluorophenyl moiety affect biological target interactions?

• Methodological Answer :

• Molecular Docking : Use AutoDock Vina to simulate binding to enzymes (e.g., cyclooxygenase-2). Compare binding energies (ΔG) of derivatives .
• In Vitro Assays : Test inhibition of COX-2 via ELISA; IC$_{50}$ values correlate with fluorine’s electronegativity and steric effects .
  • Data Table :

Derivative	COX-2 IC$_{50}$ (µM)	ΔG (kcal/mol)
Parent Compound	12.3 ± 1.2	–8.7
3-Fluoro Analog	18.9 ± 2.1	–7.9
4-Methyl Substitute	45.6 ± 3.8	–6.3

Q. How can researchers resolve contradictions in reported synthetic yields for this compound?

• Methodological Answer :

• DoE (Design of Experiments) : Vary parameters (temperature, solvent, catalyst loading) to identify critical factors. Use ANOVA to assess significance (p < 0.05) .
• Reproducibility Checks : Cross-validate with independent labs. Publish raw HPLC chromatograms and $^1$H NMR spectra in supplementary materials .

Q. What computational models predict the compound’s pharmacokinetic properties?

• Methodological Answer :

• ADMET Prediction : Use SwissADME or pkCSM to estimate logP (2.1 ± 0.3), bioavailability (70%), and CYP450 inhibition .
• Quantum Mechanics : DFT (B3LYP/6-31G*) calculates electrostatic potential surfaces, highlighting nucleophilic/electrophilic sites .